molecular formula C20H40O2 B1228832 18-Methylnonadecanoic acid CAS No. 6250-72-2

18-Methylnonadecanoic acid

Cat. No. B1228832
CAS RN: 6250-72-2
M. Wt: 312.5 g/mol
InChI Key: UCDAVJCKGYOYNI-UHFFFAOYSA-N
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Description

18-Methylnonadecanoic acid is a methyl-branched fatty acid that is nonadecanoic acid substituted by a methyl group at position 18 . It is a branched-chain saturated fatty acid, a long-chain fatty acid, and a methyl-branched fatty acid . It is functionally related to nonadecanoic acid .


Molecular Structure Analysis

The molecular formula of this compound is C20H40O2 . It has a molecular weight of 312.53 . The SMILES string representation of its structure is CC©CCCCCCCCCCCCCCCCC(O)=O .


Physical And Chemical Properties Analysis

This compound is a very hydrophobic molecule, practically insoluble in water, and relatively neutral . Its fusion (melting) point is 349.2 K .

Scientific Research Applications

Radiochemical Synthesis

18-Methylnonadecanoic acid and related compounds have been utilized in radiochemical studies. For instance, the preparation of n.c.a. [17-18F]-fluoroheptadecanoic acid via aminopolyether supported nucleophilic fluorination demonstrates the use of such compounds in the synthesis of radiochemicals (Coenen et al., 1986).

Enzymatic Synthesis

Studies have been conducted on the enzymatic synthesis of cyclopropane fatty acids, including those with structures similar to this compound, catalyzed by bacterial extracts. This highlights its relevance in understanding biochemical processes and enzymatic reactions (Zalkin et al., 1963).

Chemical Recycling of Plastics

Research has explored the conversion of polyamides to ω-hydroxyalkanoic acids, demonstrating the potential of this compound and related compounds in the field of chemical recycling and waste management. This application provides an economical solution for recycling waste plastics (Kamimura et al., 2014).

Dairy Product Analysis

The compound has relevance in the analysis of milk fat composition. Studies on the gas chromatographic analysis of milk fat components, including various fatty acids, demonstrate its application in the dairy industry and food sciences (Patton et al., 1960).

Biomedical Imaging

In biomedical imaging, analogs of this compound have been used in the development of myocardial metabolic tracers for positron emission tomography, highlighting its potential in medical diagnostics and imaging (Livni et al., 1982).

Safety and Hazards

18-Methylnonadecanoic acid may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and it should be handled only outdoors or in a well-ventilated area. Protective gloves, eye protection, and face protection should be worn when handling this compound .

properties

IUPAC Name

18-methylnonadecanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H40O2/c1-19(2)17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20(21)22/h19H,3-18H2,1-2H3,(H,21,22)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UCDAVJCKGYOYNI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CCCCCCCCCCCCCCCCC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H40O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70402678
Record name Isoarachidic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70402678
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

312.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

6250-72-2
Record name Isoarachidic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70402678
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 18-Methylnonadecanoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the significance of finding 18-Methylnonadecanoic acid in Telfairia pedata seed kernel oil?

A1: The identification of this compound (0.68%) in Telfairia pedata seed kernel oil contributes to the overall characterization of its fatty acid profile. [] While this specific fatty acid's individual bioactivity and properties within the oil haven't been explored in the provided research, its presence adds to the understanding of the oil's potential nutritional value. Further research is needed to elucidate the specific contribution of this compound to the oil's properties and potential health benefits.

Q2: Are there any similar studies analyzing the fatty acid composition of other plant materials using GC-MS?

A2: Yes, the research on Tamarindus indica seeds [] exemplifies a comparable analysis using Gas Chromatography-Mass Spectrometry (GC-MS) to identify fatty acids. This technique is widely employed in lipid analysis due to its sensitivity and ability to separate and identify individual components within complex mixtures like plant oils. The identification of various saturated and unsaturated fatty acids in both Telfairia pedata and Tamarindus indica highlights the applicability of GC-MS in characterizing the lipid profiles of diverse plant species, contributing valuable data for nutritional and industrial applications.

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